Cas no 476409-99-1 (methyl 4-3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazol-5-ylbenzoate)

• Product name: methyl 4-3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazol-5-ylbenzoate
• CAS No: 476409-99-1
• MF: C₂₇H₂₄N₂O₇
• MW: 488.488667488098
• CID: 6576079
• PubChem ID: 3119026

methyl 4-3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazol-5-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazol-5-ylbenzoate
• ChemDiv2_003829
• AKOS016319400
• methyl 4-[3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenylhexahydro-5H-pyrrolo[3,4-d]isoxazol-5-yl]benzoate
• Oprea1_536014
• Oprea1_566362
• SR-01000420060-1
• F0272-0042
• CCG-105436
• IDI1_002544
• AKOS000522611
• SR-01000420060
• HMS1379O01
• methyl 4-(3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyltetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)benzoate
• 476409-99-1
• methyl 4-[3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]benzoate
• methyl 4-[3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazol-5-yl]benzoate

• Inchi： 1S/C27H24N2O7/c1-33-19-13-14-20(21(15-19)34-2)23-22-24(36-29(23)18-7-5-4-6-8-18)26(31)28(25(22)30)17-11-9-16(10-12-17)27(32)35-3/h4-15,22-24H,1-3H3
• InChI Key： MDFLMIAVBBVGBU-UHFFFAOYSA-N
• SMILES： O1C2C(N(C3C=CC(C(=O)OC)=CC=3)C(C2C(C2C=CC(=CC=2OC)OC)N1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 488.15835111g/mol
• Monoisotopic Mass: 488.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazol-5-ylbenzoate

Methyl 4-3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2oxazol-5-ylbenzoate (CAS No. 476409-99-1): A Comprehensive Overview

Methyl 4-3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2oxazol-5-ylbenzoate, identified by its CAS number 476409-99-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features and biological activities, making it a subject of extensive study and potential therapeutic applications.

The molecular structure of Methyl 4-3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2oxazol-5-ylbenzoate is characterized by a fused ring system consisting of a pyrrolodione and an oxazoline moiety. This intricate framework contributes to its distinct chemical properties and biological interactions. The presence of multiple functional groups, including hydroxymethyl and carbonyl groups, further enhances its reactivity and potential utility in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of this compound. Studies have indicated that it may possess significant antimicrobial and anti-inflammatory effects. The structural motif of Methyl 4-3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2oxazol-5-ylbenzoate suggests potential interactions with various biological targets, which could be exploited for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its ability to modulate key cellular pathways involved in inflammation and infection. Research has shown that it can inhibit the activity of enzymes such as COX and LOX, which are crucial in the production of pro-inflammatory mediators. Additionally, its structural similarity to known bioactive molecules has led to investigations into its potential role in treating chronic inflammatory diseases.

The synthesis of Methyl 4-3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2oxazol-5-ylbenzoate presents a significant challenge due to its complex architecture. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. These advancements have opened up new avenues for exploring its pharmacological potential.

Recent studies have also highlighted the importance of this compound in drug discovery efforts. Its unique structural features make it a valuable scaffold for designing new molecules with enhanced biological activity. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers have been able to identify derivatives of Methyl 4-3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2oxazol-5-ylbenzoate that exhibit improved pharmacokinetic properties.

The therapeutic potential of this compound is further supported by preclinical studies that have demonstrated its efficacy in animal models of inflammation and infection. These studies have provided valuable insights into its mechanism of action and have set the stage for further clinical investigations. The results from these studies are particularly promising for the development of novel treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, Methyl 4-3-(2,4-dimethoxyphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2oxazol-5-ybenzoate (CAS No. 476409- 99- 1) is a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable candidate for further exploration in drug discovery efforts. As our understanding of its pharmacological properties continues to grow，so does the promise of developing novel therapeutic agents based on this compound.